Cas no 137688-21-2 ((2S)-2-but-3-enyloxirane)

(2S)-2-but-3-enyloxirane Properties

Names and Identifiers

• (2S)-2-but-3-enyloxirane
• (S)-(-)-1,2-Epoxy-5-hexene
• (S)-1,2-Epoxy-5-hexene
• (-)-1,2-Epoxy-5-hexene
• (-)-3-Butenyloxirane
• S-3-Butenyloxirane
• (S)-2-(But-3-en-1-yl)oxirane
• MUUOUUYKIVSIAR-LURJTMIESA-N
• (S)-2-(But-3-enyl)oxirane
• DTXSID70426430
• PS-15764
• EN300-784644
• (S)-2-(but-3-en-1-yl)oxirane
• CS-0183115
• (S)-(-)-1,2-EPOXY-5-HEXENE
• DB-236287
• AKOS032960853
• (S)-1,2-EPOXY-5-HEXENE
• Oxirane, 2-(3-buten-1-yl)-, (2S)-
• MFCD17926427
• (2S)-2-(But-3-en-1-yl)oxirane
• J-800402
• J-640397
• 137688-21-2
• (2S)-2-(3-Buten-1-yl)oxirane
• +Expand

• MDL： MFCD17926427
• InChIKey： MUUOUUYKIVSIAR-LURJTMIESA-N
• Inchi： InChI=1S/C6H10O/c1-2-3-4-6-5-7-6/h2,6H,1,3-5H2/t6-/m0/s1
• SMILES： C=CCC[C@H]1CO1

Computed Properties

• Exact Mass: 178.0413
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 98.073164938g/mol
• Heavy Atom Count: 7
• Complexity: 68.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 92.42
• Boiling Point: 120.0±0.0 ºC (760 Torr),
• Flash Point: 15.6±0.0 ºC,
• Solubility: Slightly soluble (5.5 g/l) (25 º C),
• Color/Form: Colorless to Yellow Liquid
• Density: 0.892±0.06 g/cm3 (20 ºC 760 Torr),